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Compound of Interest

Compound Name: Hexazinone

Cat. No.: B1673222

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the core physicochemical
properties of the broad-spectrum herbicide, Hexazinone. The information presented herein is
curated for researchers, scientists, and professionals in drug development, offering detailed
data, experimental methodologies, and visual representations of key processes to support
advanced research and development activities.

Chemical Identity

Hexazinone, a member of the triazine class of herbicides, is chemically known as 3-
cyclohexyl-6-(dimethylamino)-1-methyl-1,3,5-triazine-2,4(1H,3H)-dione[1][2][3]. Its fundamental
chemical details are summarized below.
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Identifier Value

3-cyclohexyl-6-(dimethylamino)-1-methyl-1,3,5-

UPAC Name triazine-2,4-dione[1]

CAS Number 51235-04-2[1]

Molecular Formula C12H20N402

Molecular Weight 252.31 g/mol

Canonical SMILES CN(C)C1=NC(=O)N(C2CCCCC2)C(=0O)N1C
InChl Key CAWXEEYDBZRFPE-UHFFFAOYSA-N

Physicochemical Properties

Hexazinone is a colorless, odorless crystalline solid at room temperature. A comprehensive
summary of its key physicochemical properties is presented in the following tables. These
properties are crucial for understanding its environmental fate, transport, and biological
interactions.

Table 2.1: General Physical and Chemical Properties
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Property Value Temperature (°C) Reference

Melting Point 115-119 °C

117.2 °C

116 °C

Boiling Point Decomposes

Density 1.25 g/cm3

Vapor Pressure 2.25x 1077 mm Hg 25

1.9 x 10~7 mmHg 25

0.03 mPa 20

Henry's Law Constant 23x 107 25 (estimated)
atm-m3/mol

2 x 10712 atm-m3/mol 25

pKa 2.2 (amine) 25

Table 2.2: Solubility and Partitioning Behavior
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Property Value Temperature (°C) Reference
Water Solubility 3.3 x10% mg/L 25

29,800 mg/L (ppm) 25

33,000 mg/L 25

Octanol-Water

Partition Coefficient 1.85
(log Kow)

1.95 25
1.17 20

Soil Organic Carbon-
Water Partitioning 10-54
Coefficient (Koc)

54

Experimental Protocols

This section details the methodologies for determining the key physicochemical properties of
Hexazinone, based on internationally recognized guidelines.

Determination of Water Solubility (OECD Guideline 105)

The water solubility of Hexazinone can be determined using either the Column Elution Method
or the Flask Method, depending on the expected solubility. Given Hexazinone's high solubility,
the Flask Method is appropriate.

Principle: A supersaturated solution of Hexazinone in water is prepared and allowed to
equilibrate. The concentration of Hexazinone in the saturated agqueous solution is then
determined analytically.

Apparatus:

o Constant temperature bath (25 £ 0.5 °C)
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Glass flasks with stoppers

Magnetic stirrer and stir bars

Centrifuge

Analytical instrument (e.g., High-Performance Liquid Chromatography - HPLC)

Procedure:

Add an excess amount of crystalline Hexazinone to a glass flask containing deionized water.

o Place the flask in a constant temperature bath at 25 °C and stir the mixture for a sufficient
time to reach equilibrium (e.g., 24-48 hours).

 After equilibration, stop stirring and allow the undissolved solid to settle.

o To separate the aqueous phase from the undissolved solid, centrifuge the sample at a high
speed.

o Carefully withdraw an aliquot of the clear supernatant.
e Analyze the concentration of Hexazinone in the aliquot using a validated HPLC method.

* Repeat the determination at least twice.

Determination of Vapor Pressure (OECD Guideline 104)

For substances with low vapor pressure like Hexazinone, the Gas Saturation Method is a
suitable technique.

Principle: A stream of inert gas is passed through or over the substance at a known flow rate,
becoming saturated with its vapor. The amount of substance transported by the gas is
determined, and the vapor pressure is calculated.

Apparatus:

o Constant temperature bath
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Saturation column containing Hexazinone coated on an inert support

Inert gas supply (e.g., nitrogen) with flow control

Trapping system (e.g., sorbent tubes)

Analytical instrument (e.g., Gas Chromatography - GC)

Procedure:

Pack a column with an inert support material (e.g., glass beads) coated with Hexazinone.
e Place the column in a constant temperature bath.
» Pass a slow, controlled stream of dry nitrogen gas through the column.

e The gas, now saturated with Hexazinone vapor, is passed through a trapping system to
collect the volatilized herbicide.

o After a known volume of gas has passed through the system, the amount of Hexazinone in
the trap is quantified using GC.

e The vapor pressure is calculated from the mass of Hexazinone collected, the volume of gas
passed, and the temperature.

Determination of Octanol-Water Partition Coefficient
(Kow) (OECD Guideline 107)

The Shake-Flask method is a classical approach for determining the octanol-water partition
coefficient for compounds with log Kow values in the range of Hexazinone.

Principle: The compound is dissolved in a two-phase system of n-octanol and water. After
equilibration, the concentration of the compound in each phase is measured to determine the
partition coefficient.

Apparatus:

¢ Glass separatory funnels with stoppers
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e Mechanical shaker

e Centrifuge

e Analytical instrument (e.g., HPLC)

Procedure:

e Prepare mutually saturated solutions of n-octanol and water.

¢ Dissolve a known amount of Hexazinone in either the n-octanol or water phase.

e Place a known volume of the Hexazinone solution and the other phase into a separatory
funnel.

o Shake the funnel for a predetermined time (e.g., 24 hours) in a constant temperature
environment to allow for partitioning equilibrium.

» After shaking, centrifuge the funnel to ensure complete separation of the two phases.
o Carefully sample both the n-octanol and water phases.
» Determine the concentration of Hexazinone in each phase using HPLC.

e The Kow is calculated as the ratio of the concentration in the n-octanol phase to the
concentration in the aqueous phase.

Degradation and Mechanism of Action
Environmental Degradation

Hexazinone is subject to both photodegradation and microbial degradation in the environment.
The major degradation route involves demethylation and hydroxylation of the cyclohexyl ring.

Caption: Simplified degradation pathway of Hexazinone.

Mechanism of Action
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Hexazinone is a systemic herbicide that inhibits photosynthesis. It is absorbed by the roots and
leaves and translocated to the chloroplasts, where it blocks electron transport in Photosystem Il
(PSII).
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Caption: Mechanism of action of Hexazinone in inhibiting photosynthesis.

Experimental Workflows

The following diagrams illustrate the logical flow of the experimental protocols described in
Section 3.
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Caption: Workflow for determining water solubility.
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Caption: Workflow for determining the octanol-water partition coefficient.

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b1673222?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673222?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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